3-Cyclopentyloxetan-3-OL

• CAS: 1416438-85-1

Protocols & Analytical Methods

Application Note: Mechanistic Insights and Protocols for the Catalytic Ring-Opening of 3-Cyclopentyloxetan-3-ol

Audience: Researchers, scientists, and drug development professionals.

Abstract: The oxetane motif has become a cornerstone in modern medicinal chemistry, valued for its ability to act as a polar, three-dimensional bioisostere for common groups like gem-dimethyl and carbonyls, thereby enhancing key physicochemical properties of drug candidates such as solubility and metabolic stability.[1][2][3] Specifically, 3,3-disubstituted oxetanes, like 3-cyclopentyloxetan-3-ol, offer a unique synthetic platform. While generally stable, their inherent ring strain (approx. 106 kJ mol⁻¹) allows for strategic ring-opening reactions under catalytic conditions, yielding highly functionalized acyclic or rearranged heterocyclic structures.[4][5] This application note provides a detailed examination of the distinct mechanistic pathways for the ring-opening of 3-cyclopentyloxetan-3-ol catalyzed by Lewis and Brønsted acids. We present field-proven, step-by-step protocols for each transformation, discuss the causality behind experimental choices, and offer methods for the characterization of the resulting products, providing a comprehensive guide for leveraging this versatile building block in drug discovery campaigns.

Part 1: Mechanistic Dichotomy in Catalysis

The reactivity of 3-cyclopentyloxetan-3-ol is dominated by the interplay between the strained oxetane ring and the tertiary alcohol at the C3 position. The choice between a Lewis acid and a Brønsted acid catalyst fundamentally alters which functional group is activated, leading to divergent reaction pathways and distinct product scaffolds.

Lewis Acid Catalysis: Activation of the Oxetane Ring

Lewis acids, such as Al(C₆F₅)₃ or In(OTf)₃, function by coordinating to the most basic site in the molecule—the oxetane oxygen.[4][6] This coordination polarizes the C-O bonds of the ring, increasing their electrophilicity and priming the ring for nucleophilic attack. The inherent proximity of the C3-hydroxyl group allows it to act as an intramolecular nucleophile.

The proposed mechanism proceeds as follows:

• Activation: The Lewis acid (LA) reversibly coordinates to the oxetane oxygen, forming an activated complex. This step increases the electrophilicity of the oxetane ring carbons.

• Intramolecular Attack: The lone pair of the C3-hydroxyl group attacks one of the adjacent, now highly electrophilic, ring carbons (C2 or C4). This attack is typically regioselective, favoring the formation of a five-membered ring due to thermodynamic stability.

• Ring-Opening & Proton Transfer: The C-O bond of the oxetane cleaves, relieving ring strain and forming a new tetrahydrofuran ring. A subsequent proton transfer or hydrolysis during workup yields the final 1,3-diol-functionalized cyclopentyl-tetrahydrofuran product.

This pathway leverages the oxetane as a latent electrophile, with the reaction being driven by the release of ring strain.

Caption: Lewis Acid-catalyzed intramolecular ring-opening of 3-cyclopentyloxetan-3-ol.

Brønsted Acid Catalysis: Activation of the Tertiary Alcohol

In contrast, strong Brønsted acids with non-nucleophilic counter-ions, such as triflimide (Tf₂NH), selectively protonate the tertiary alcohol.[4][7] This transforms the hydroxyl group into an excellent leaving group (water), facilitating the formation of a strained, tertiary carbocation at the C3 position. This highly reactive intermediate is the lynchpin of a cascade that treats the oxetan-3-ol as a 1,2-bis-electrophile synthon.[7]

The proposed mechanism unfolds as follows:

• Protonation & Dehydration: The Brønsted acid protonates the C3-hydroxyl group. Subsequent loss of water generates a tertiary carbocation stabilized by the adjacent cyclopentyl group and the oxetane ring.

• Intramolecular Ring-Opening/Rearrangement: The oxetane oxygen, acting as an internal nucleophile, attacks the newly formed carbocation. This results in the cleavage of a C-C bond within the former oxetane ring to relieve strain, leading to the formation of a more stable, five-membered ring intermediate (an oxonium ion).

• Deprotonation: A base (solvent or conjugate base of the acid) removes a proton to yield the final, rearranged product, typically a highly substituted furan derivative.[8]

This pathway is fundamentally a rearrangement, driven by the formation of a stable carbocation and subsequent skeletal reorganization.

Caption: Brønsted Acid-catalyzed dehydrative rearrangement of 3-cyclopentyloxetan-3-ol.

Part 2: Experimental Protocols & Data

The following protocols are designed as self-validating systems, incorporating in-process controls and clear endpoints for reaction monitoring.

General Workflow

A standardized workflow ensures reproducibility and safety. Key stages include preparation, reaction execution under an inert atmosphere, diligent monitoring, a controlled workup, and finally, purification and characterization.

Caption: General experimental workflow for catalytic ring-opening reactions.

Comparative Reaction Conditions

The choice of catalyst and conditions directly dictates the product outcome. The following table summarizes typical starting points for methodology development.

Parameter	Protocol 1: Lewis Acid	Protocol 2: Brønsted Acid	Causality & Field Insights
Catalyst	In(OTf)₃ (5-10 mol%)	Tf₂NH (5-10 mol%)	In(OTf)₃ is a robust oxophilic Lewis acid.[4] Tf₂NH is a strong, non-coordinating acid ideal for generating carbocations.[7]
Solvent	Dichloromethane (DCM)	Toluene or 1,2-DCE	DCM is a good non-coordinating solvent for Lewis acids. Toluene or DCE are suitable for the higher temperatures sometimes needed for dehydration.
Temperature	0 °C to Room Temp.	25 °C to 80 °C	Lewis acid activation is often rapid at lower temperatures. The dehydration step in the Brønsted pathway requires more thermal energy.
Time	1-4 hours	2-12 hours	Monitor by TLC until starting material is consumed. Brønsted acid pathway may be slower.
Expected Product	Substituted Tetrahydrofuran	Substituted Furan	The mechanistic pathway directly controls the resulting chemical scaffold.

Protocol 1: Lewis Acid-Catalyzed Intramolecular Ring-Opening

Objective: To synthesize a substituted tetrahydrofuran-3-ol via intramolecular cyclization.

Materials:

• 3-Cyclopentyloxetan-3-ol (1.0 equiv)

• Indium(III) trifluoromethanesulfonate (In(OTf)₃, 0.10 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Preparation: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add 3-cyclopentyloxetan-3-ol (e.g., 156 mg, 1.0 mmol).

• Dissolution: Dissolve the substrate in anhydrous DCM (10 mL, 0.1 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Catalyst Addition: Add In(OTf)₃ (e.g., 56 mg, 0.1 mmol) in one portion.

  • Causality: Adding the catalyst at a low temperature controls the initial rate of the potentially exothermic reaction.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress every 30 minutes by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The disappearance of the starting material spot and the appearance of a new, more polar spot indicates product formation.

• Quenching: Once the starting material is consumed (typically 1-3 hours), quench the reaction by adding saturated aqueous NaHCO₃ (10 mL).

  • Trustworthiness: This step neutralizes the Lewis acid catalyst, preventing further reactions or degradation during workup.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel to afford the pure tetrahydrofuran product.

Protocol 2: Brønsted Acid-Catalyzed Dehydrative Rearrangement

Objective: To synthesize a substituted furan via a dehydrative rearrangement cascade.

Materials:

• 3-Cyclopentyloxetan-3-ol (1.0 equiv)

• Triflimide (Tf₂NH, 0.05 equiv)

• Anhydrous Toluene

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Preparation: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add 3-cyclopentyloxetan-3-ol (e.g., 156 mg, 1.0 mmol).

• Dissolution: Dissolve the substrate in anhydrous toluene (10 mL, 0.1 M).

• Catalyst Addition: Add Tf₂NH (e.g., 14 mg, 0.05 mmol) to the stirred solution at room temperature.

• Heating and Monitoring: Heat the reaction to 60 °C and monitor its progress by TLC or LC-MS. The formation of a less polar product is expected.

  • Causality: Heating provides the necessary activation energy for the initial dehydration step, which is often the rate-limiting step in this cascade.[7]

• Quenching: Upon completion (typically 2-8 hours), cool the reaction to room temperature and carefully quench with saturated aqueous NaHCO₃ (10 mL).

• Extraction: Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic extracts, wash with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography to isolate the target furan derivative.

References

• Wuitschik, G. et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link][3][9]

• Patil, R. et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry. [Link][1][10]

• Bull, J. A. et al. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. Organic Letters. [Link][4][7]

• Ahmad, S. et al. (2016). Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. ResearchGate. [Link][5]

• Kuduk, S. D. et al. (2019). Mild Intramolecular Ring Opening of Oxetanes. Organic Letters. [Link]

• Xie, J. et al. (2020). Brønsted Acid Ionic Liquid-Catalyzed Ring Opening of 3,3-Disubstituted Oxetanes in Water: Efficient Access to Furans and Benzofurans. ACS Sustainable Chemistry & Engineering. [Link][8]

• Ma, S. et al. (2024). Regioselective Ring‐Opening of Oxetanes Catalyzed by Lewis Superacid Al(C6F5)3. Chemistry – A European Journal. [Link][6]

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Application Note: 3-Cyclopentyloxetan-3-ol as a Strategic Building Block in Medicinal Chemistry

Executive Summary & Strategic Rationale

In contemporary drug development, the optimization of a lead compound often hits a "lipophilicity wall," where increasing target affinity via hydrophobic interactions inadvertently destroys aqueous solubility and metabolic stability. 3-Cyclopentyloxetan-3-ol (CAS: 1416438-85-1) has emerged as a highly specialized chemical building block designed to solve this exact paradox.

This bifunctional moiety combines the sterically demanding, hydrophobic cyclopentyl group—ideal for occupying deep hydrophobic pockets (e.g., S1/S2 subpockets in kinases and proteases)—with a highly polar, strained oxetane ring. The oxetane core acts as a robust bioisostere for carbonyls, gem-dimethyl groups, and carboxylic acids ()[1]. By integrating this building block, medicinal chemists can simultaneously drive target potency through the cyclopentyl vector while utilizing the oxetane ring to fine-tune physicochemical properties such as aqueous solubility, lipophilicity (LogD), and metabolic clearance ()[2].

Physicochemical Profiling & Mechanistic Causality

To effectively utilize 3-cyclopentyloxetan-3-ol, one must understand the stereoelectronic causality of the oxetane ring.

• Topographical Isosterism & Conformation: Unlike flat carbonyls or highly flexible alkyl chains, 3-substituted oxetanes adopt a specific puckered conformation. X-ray crystallographic studies reveal a characteristic puckering angle of approximately 16° in substituted oxetanes ()[3]. This slight deformation locks the cyclopentyl group into a rigid spatial orientation, minimizing the entropic penalty upon target binding.

• pKa Modulation & hERG Mitigation: The strong inductive electron-withdrawing nature of the oxetane oxygen significantly reduces the basicity (pKa) of adjacent amines—often by 1.0 to 3.0 units ()[4]. This targeted pKa attenuation is a proven strategy for mitigating off-target hERG channel liabilities without sacrificing primary target affinity ()[5].

• Metabolic Rerouting: Replacing a metabolically labile gem-dimethyl group with an oxetane redirects metabolic clearance away from cytochrome P450-mediated oxidation. The oxetane ring is sterically hindered and electronically deactivated, drastically enhancing half-life in human liver microsomes (HLM) ()[3].

Quantitative Impact on Drug-Like Properties

The following table summarizes the predictable physicochemical shifts when replacing a standard lipophilic moiety with a 3-cyclopentyloxetan-3-ol derived ether or amine linkage.

Physicochemical Property	Standard Analog (gem-Dimethyl / Cyclopentyl)	3-Cyclopentyloxetan-3-ol Analog	Mechanistic Rationale
Lipophilicity (LogD)	High (e.g., >3.5)	Attenuated (e.g., ~2.1)	The oxetane oxygen introduces a strong dipole moment and acts as a localized hydrogen bond acceptor[2].
Aqueous Solubility	Poor (<10 µg/mL)	Enhanced (>100 µg/mL)	Favorable solvation energy of the strained oxetane ring overcomes the lipophilicity of the cyclopentyl group[1].
Adjacent Amine pKa	High (e.g., 8.5 - 9.0)	Lowered (e.g., 6.5 - 7.5)	Inductive electron-withdrawing effect ( −I effect) of the oxetane oxygen propagates through the sigma framework[5],[4].
Intrinsic Clearance ( Clint​ )	High (Rapid CYP oxidation)	Low (Resistant to CYP)	Elimination of vulnerable C-H bonds; the strained ring resists oxidative ring-opening[3].

Logical Workflow: Bioisosteric Optimization

The integration of 3-cyclopentyloxetan-3-ol into a lead compound typically occurs during late-stage lead optimization to rescue a potent but poorly soluble or metabolically unstable hit.

Workflow for bioisosteric lead optimization using 3-cyclopentyloxetan-3-ol via SNAr integration.

Validated Experimental Protocol: Nucleophilic Aromatic Substitution ( SN​Ar )

Because 3-cyclopentyloxetan-3-ol is a sterically hindered tertiary alcohol, standard Mitsunobu conditions often fail or result in poor yields due to competitive elimination. The most reliable method for incorporating this building block into an aryl or heteroaryl core is via a base-promoted Nucleophilic Aromatic Substitution ( SN​Ar ).

Objective: Synthesis of a 3-cyclopentyloxetan-3-yl heteroaryl ether.

Reagents & Materials

• Nucleophile: 3-Cyclopentyloxetan-3-ol (1.2 equivalents)

• Electrophile: Electron-deficient heteroaryl halide (e.g., 2-chloropyrimidine derivative) (1.0 equivalent)

• Base: Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 equivalents)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Quench: Saturated aqueous Ammonium Chloride ( NH4​Cl )

Step-by-Step Methodology & Causality

• Preparation of the Alkoxide (Self-Validating Step):

  • Action: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 3-cyclopentyloxetan-3-ol in anhydrous DMF (0.2 M). Cool the solution to 0 °C using an ice bath.

  • Action: Carefully add NaH portion-wise. Remove the ice bath and allow the mixture to warm to room temperature, stirring for 30–45 minutes.

  • Causality & Validation: Tertiary alcohols are poor nucleophiles under neutral conditions. Deprotonation with a strong, non-nucleophilic base is required to generate the highly nucleophilic alkoxide. The cessation of hydrogen gas ( H2​ ) evolution serves as a self-validating visual cue that alkoxide formation is complete. Failing to wait for this cessation will result in the unreacted NaH destroying the electrophile in the next step.

• Electrophilic Addition & Heating:

  • Action: Add the heteroaryl halide to the stirring alkoxide solution. Heat the reaction mixture to 80 °C.

  • Causality: The tertiary alkoxide of 3-cyclopentyloxetan-3-ol is highly sterically hindered by both the oxetane ring and the cyclopentyl group. Elevated thermal energy (80 °C) is required to overcome the activation barrier for the SN​Ar transition state. DMF is chosen because it optimally solvates the sodium cation, leaving the alkoxide "naked" and maximizing its reactivity.

• Reaction Monitoring:

  • Action: Monitor the reaction via LC-MS or TLC (typically 4–12 hours).

• Controlled Quenching (Critical Oxetane Protection):

  • Action: Once complete, cool the reaction to 0 °C. Slowly add saturated aqueous NH4​Cl to quench the reaction.

  • Causality: Oxetane rings are highly strained and susceptible to acid-catalyzed ring-opening. NH4​Cl provides a mild, buffered proton source that safely neutralizes any unreacted NaH and alkoxide without dropping the pH low enough to degrade the oxetane core. Never use strong aqueous acids (e.g., HCl) for this workup.

• Extraction & Purification:

  • Action: Extract the aqueous layer with Ethyl Acetate (EtOAc) ( 3× ). Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution ( 3× ), followed by brine.

  • Causality: DMF is highly miscible with both water and EtOAc, often contaminating the final product. The LiCl wash specifically alters the ionic strength of the aqueous phase, forcing the DMF to partition entirely into the aqueous layer, ensuring a clean crude organic profile prior to column chromatography.

References

• Oxetanes in Drug Discovery Campaigns (2017–2022) Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthetic oxetanes in drug discovery: where are we in 2025? Source: Expert Opinion on Therapeutic Patents (Taylor & Francis) URL:[Link]

• Fine-Tuning of Physicochemical Properties of 3,3-Disubstituted Oxetanes Introducing Fluorine Atom(s) on the Building Blocks Level Source: Chemistry - A European Journal (Wiley) URL:[Link]

• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group Source: ACS Medicinal Chemistry Letters URL:[Link]

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems Source: PMC / National Institutes of Health URL:[Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry Source: Chemical Reviews (ACS Publications) URL:[Link]

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Application Notes & Protocols for the Functionalization of 3-Cyclopentyloxetan-3-ol Derivatives

Introduction: The Strategic Value of the Oxetane Moiety in Modern Drug Discovery

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a cornerstone motif in modern medicinal chemistry.[1][2][3] Its value lies in a unique combination of properties: low molecular weight, high polarity, and a distinct three-dimensional structure that can profoundly influence a molecule's pharmacological profile.[1][3] In drug design, the oxetane unit is frequently employed as a versatile bioisostere, often replacing gem-dimethyl or carbonyl groups to enhance key physicochemical characteristics.[4][5] The incorporation of an oxetane can lead to remarkable improvements in aqueous solubility, metabolic stability, and lipophilicity, while also modulating the basicity of adjacent functional groups like amines.[1][6]

This guide focuses on 3-cyclopentyloxetan-3-ol, a valuable building block where the cyclopentyl group provides a lipophilic vector while the tertiary alcohol at the C3 position serves as a versatile handle for a wide array of chemical transformations. Functionalization at this position allows for the introduction of diverse pharmacophoric elements, enabling extensive structure-activity relationship (SAR) studies. However, the tertiary nature of the alcohol and the inherent strain of the oxetane ring demand carefully selected reaction conditions to achieve desired transformations without compromising the core scaffold.[3][7] This document provides detailed protocols and the underlying chemical principles for the successful functionalization of 3-cyclopentyloxetan-3-ol derivatives.

Core Functionalization Strategies and Protocols

The tertiary hydroxyl group of 3-cyclopentyloxetan-3-ol is the primary site for chemical elaboration. The following sections detail robust protocols for forming key chemical bonds (C-O, C-N, C-C) at this position.

Protocol 1: O-Alkylation via Modified Williamson Ether Synthesis

The formation of an ether linkage is a fundamental transformation in medicinal chemistry. The classic Williamson ether synthesis, involving an Sₙ2 reaction between an alkoxide and an alkyl halide, is highly effective.[8][9] However, the tertiary nature of 3-cyclopentyloxetan-3-ol precludes its use as an electrophile (i.e., as a tosylate or halide), which would lead to elimination.[8][10] The correct strategy involves deprotonating the tertiary alcohol to form a potent nucleophile, which then reacts with a primary alkyl halide.

Causality and Experimental Rationale: A strong, non-nucleophilic base such as sodium hydride (NaH) is required to quantitatively deprotonate the sterically hindered tertiary alcohol.[11] The resulting alkoxide is a powerful nucleophile. The electrophile must be a primary (or methyl) halide to ensure the reaction proceeds via the desired Sₙ2 pathway. Secondary and tertiary halides will predominantly lead to E2 elimination byproducts.[10][12] Anhydrous polar aprotic solvents like THF or DMF are ideal for this reaction as they solvate the cation of the base without interfering with the nucleophilicity of the alkoxide.[8]

Detailed Experimental Protocol: Synthesis of 3-Cyclopentyl-3-(propoxymethyl)oxetane

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF, 10 mL).

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 60 mg, 1.5 mmol, 1.2 eq.) to the stirring THF. Cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Slowly add a solution of 3-cyclopentyloxetan-3-ol (195 mg, 1.25 mmol, 1.0 eq.) in anhydrous THF (5 mL) to the NaH suspension.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. Hydrogen gas evolution should be observed.

• Alkylation: Cool the reaction mixture back to 0 °C. Add 1-iodopropane (0.15 mL, 1.5 mmol, 1.2 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the flask to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Work-up: Add water and transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to yield the pure ether product.

Caption: Workflow for Williamson-type ether synthesis.

Protocol 2: Esterification via Acyl Chloride/Anhydride Coupling

Esterification is a crucial functionalization for modulating polarity and introducing new binding motifs. Direct acid-catalyzed (Fischer) esterification of tertiary alcohols is generally inefficient and risks side reactions, including dehydration and potential acid-catalyzed opening of the oxetane ring.[7] A more reliable method involves reacting the alcohol with a highly electrophilic acylating agent (an acid chloride or anhydride) in the presence of a non-nucleophilic base.

Causality and Experimental Rationale: The base, typically pyridine or a tertiary amine like triethylamine with a catalytic amount of 4-dimethylaminopyridine (DMAP), serves two purposes: it neutralizes the HCl or carboxylic acid byproduct generated during the reaction, and DMAP acts as a hyper-nucleophilic acylation catalyst. This approach avoids harsh acidic conditions, thereby preserving the integrity of the oxetane ring. The reaction is typically run at low temperatures to control the reactivity of the acylating agent.

Detailed Experimental Protocol: Synthesis of 3-Cyclopentyloxetan-3-yl Benzoate

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-cyclopentyloxetan-3-ol (195 mg, 1.25 mmol, 1.0 eq.) in anhydrous dichloromethane (DCM, 10 mL).

• Base Addition: Add triethylamine (0.26 mL, 1.88 mmol, 1.5 eq.) followed by a catalytic amount of DMAP (15 mg, 0.125 mmol, 0.1 eq.).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acylation: Add benzoyl chloride (0.16 mL, 1.38 mmol, 1.1 eq.) dropwise to the stirred solution. A white precipitate of triethylammonium hydrochloride will form.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Stir for an additional 2-4 hours, monitoring by TLC.

• Quenching: Carefully quench the reaction by adding water.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (e.g., using a gradient of 2% to 15% ethyl acetate in hexanes) to yield the pure ester.

Caption: Workflow for esterification using an acyl chloride.

Protocol 3: C-N Bond Formation via Mitsunobu Reaction

Directly converting the tertiary alcohol to an amine is challenging. The Mitsunobu reaction offers a mild and efficient alternative for forming C-N bonds by activating the alcohol in situ.[13][14] This reaction proceeds under neutral conditions, which is highly advantageous for the oxetane core. Using a nitrogen nucleophile like phthalimide, followed by a standard deprotection, provides access to the primary amine.

Causality and Experimental Rationale: The reaction mechanism involves the formation of a phosphonium intermediate from triphenylphosphine (PPh₃) and an azodicarboxylate (e.g., DIAD or DEAD).[15] This intermediate activates the alcohol, which is then displaced by the nucleophile in an Sₙ2 fashion. The pKa of the nucleophile is critical; it must be acidic enough (typically < 13) to protonate the betaine intermediate.[13][16] Phthalimide is an excellent nitrogen nucleophile for this purpose. The reaction generates triphenylphosphine oxide and a hydrazine dicarboxylate byproduct, which must be removed during purification.[16]

Detailed Experimental Protocol: Synthesis of 2-(3-Cyclopentyloxetan-3-yl)isoindoline-1,3-dione

• Preparation: To a flame-dried flask under an inert atmosphere, add anhydrous THF (15 mL). Dissolve 3-cyclopentyloxetan-3-ol (195 mg, 1.25 mmol, 1.0 eq.), phthalimide (221 mg, 1.5 mmol, 1.2 eq.), and triphenylphosphine (492 mg, 1.88 mmol, 1.5 eq.).

• Cooling: Cool the resulting solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add diisopropyl azodicarboxylate (DIAD) (0.37 mL, 1.88 mmol, 1.5 eq.) dropwise over 10 minutes. The solution may turn from colorless to a yellow/orange hue.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 16-24 hours. Monitor progress by TLC.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the THF.

• Purification: Purify the crude residue directly by flash column chromatography. The byproducts (triphenylphosphine oxide and the hydrazine derivative) can be challenging to separate. A common technique is to first elute with a nonpolar solvent system (e.g., 20% DCM in hexanes) to remove less polar impurities, then increase the polarity (e.g., to 20-40% ethyl acetate in hexanes) to elute the desired product.

• (Optional) Deprotection to Primary Amine: The resulting phthalimide can be cleaved using hydrazine hydrate in ethanol under reflux to yield the free primary amine.

Caption: Workflow for C-N bond formation via Mitsunobu reaction.

Protocol 4: C-C Bond Formation via Sonogashira Coupling

Introducing carbon-based substituents, such as alkynes, requires a multi-step approach. The hydroxyl group must first be converted into a suitable leaving group for cross-coupling reactions. Conversion to a triflate (trifluoromethanesulfonate) is an excellent strategy, as triflates are superb leaving groups for palladium-catalyzed cross-coupling reactions like the Sonogashira coupling.[17]

Causality and Experimental Rationale: The alcohol is first deprotonated with a base, and the resulting alkoxide is trapped with triflic anhydride to form the highly reactive triflate. This must be done at low temperatures due to the high reactivity of triflic anhydride. The subsequent Sonogashira reaction couples this triflate with a terminal alkyne.[18] This reaction requires a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), a copper(I) co-catalyst (e.g., CuI), and an amine base (e.g., triethylamine or diisopropylamine), which also serves as the solvent.[17][19] The copper co-catalyst is crucial for forming a copper acetylide intermediate, which then undergoes transmetalation with the palladium center.[19]

Detailed Experimental Protocol: Two-Step Synthesis of 3-Cyclopentyl-3-(phenylethynyl)oxetane

Step A: Triflate Formation

• Preparation: To a flame-dried flask under an inert atmosphere, dissolve 3-cyclopentyloxetan-3-ol (195 mg, 1.25 mmol, 1.0 eq.) in anhydrous DCM (10 mL).

• Base and Cooling: Add 2,6-lutidine (0.22 mL, 1.88 mmol, 1.5 eq.) and cool the solution to -78 °C (dry ice/acetone bath).

• Triflation: Slowly add trifluoromethanesulfonic anhydride (Tf₂O) (0.25 mL, 1.5 mmol, 1.2 eq.) dropwise.

• Reaction: Stir the reaction at -78 °C for 1 hour. Monitor by TLC (the product will be significantly less polar).

• Work-up: Quench the reaction with saturated aqueous NaHCO₃. Warm to room temperature and extract with DCM. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. The crude triflate is often unstable and should be used immediately in the next step without extensive purification.

Step B: Sonogashira Coupling

• Preparation: To a flame-dried Schlenk flask, add the crude triflate from Step A (approx. 1.25 mmol), Pd(PPh₃)₂Cl₂ (44 mg, 0.0625 mmol, 5 mol%), and copper(I) iodide (12 mg, 0.0625 mmol, 5 mol%).

• Solvent and Reagents: Evacuate and backfill the flask with argon. Add anhydrous triethylamine (10 mL) and phenylacetylene (0.21 mL, 1.88 mmol, 1.5 eq.) via syringe.

• Reaction: Stir the mixture at room temperature for 8-12 hours. The reaction should turn dark, and a salt precipitate will form.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the palladium catalyst and salts, washing with ethyl acetate.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography (e.g., using a gradient of 0% to 10% ethyl acetate in hexanes) to afford the desired coupled product.

Caption: Two-step workflow for C-C bond formation.

Summary of Functionalization Strategies

The choice of functionalization protocol depends on the desired final compound and the required bond type. The stability of the oxetane ring is a key consideration, favoring neutral or basic conditions over strongly acidic ones.

Functionalization	Bond Formed	Key Reagents	Typical Conditions	Key Considerations
Williamson-type	C-O (Ether)	NaH, Primary Alkyl Halide	THF or DMF, 0 °C to RT	Requires strong base; only for primary halides to avoid elimination.
Acylation	C-O (Ester)	Acyl Chloride/Anhydride, Et₃N, DMAP	DCM, 0 °C to RT	Avoids strong acid; byproduct removal is straightforward.
Mitsunobu	C-N, C-O, C-S	PPh₃, DIAD/DEAD, Nucleophile	THF, 0 °C to RT	Mild, neutral conditions; broad scope; purification can be challenging.
Sonogashira	C-C (Alkyne)	Tf₂O; Pd/Cu catalysts, Terminal Alkyne	Two steps: Low T, then RT	Requires pre-activation of alcohol; sensitive to air and moisture.

Conclusion

3-Cyclopentyloxetan-3-ol is a highly valuable building block for drug discovery, offering a robust scaffold with a functional handle for diversification. By selecting appropriate synthetic methods that respect the stability of the strained oxetane ring, researchers can access a wide chemical space of novel derivatives. The protocols detailed in this guide—from fundamental ether and ester formations to more advanced C-N and C-C bond-forming reactions—provide a reliable toolkit for leveraging the unique properties of the oxetane motif in the design of next-generation therapeutics.

References

• Taylor & Francis. (2025). Synthetic oxetanes in drug discovery: where are we in 2025? Taylor & Francis Online.
• ChemRxiv. (n.d.). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.
• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• ACS Publications. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry.
• National Institutes of Health. (n.d.). Oxetanes in Drug Discovery Campaigns. PMC.
• PubMed. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?
• PharmaBlock. (n.d.). Oxetanes in Drug Discovery. PharmaBlock.
• ACS Publications. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry.
• BenchChem. (n.d.). Application Notes and Protocols: The Role of Oxetanes in Medicinal Chemistry and Drug Discovery. BenchChem.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Organic-Chemistry.org. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols for Williamson Ether Synthesis of Asymmetrical Ethers.
• Chemistry Steps. (2022). Williamson Ether Synthesis.
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
• Wikipedia. (n.d.). Mitsunobu reaction.
• Wikipedia. (n.d.). Sonogashira coupling.
• National Institutes of Health. (n.d.).
• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.
• TCI Chemicals. (n.d.). Mitsunobu Reaction.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• National Institutes of Health. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. PMC.

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Application Note: Scale-Up Synthesis of 3-Cyclopentyloxetan-3-ol for Preclinical Trials

Introduction & Strategic Rationale

In modern medicinal chemistry, the incorporation of the oxetane ring has emerged as a premier strategy to modulate the physicochemical properties of drug candidates. Acting as a robust bioisostere for gem-dimethyl and carbonyl groups, oxetanes enhance aqueous solubility, reduce lipophilicity (LogD), and redirect metabolic clearance away from cytochrome P450 enzymes[1][2]. Specifically, 3-substituted oxetan-3-ols like 3-cyclopentyloxetan-3-ol are highly valued building blocks in the development of preclinical candidates, offering superior metabolic stability compared to their acyclic or alicyclic counterparts.

Transitioning the synthesis of 3-cyclopentyloxetan-3-ol from a discovery-scale milligram batch to a multigram/kilogram scale for preclinical trials presents distinct process chemistry challenges. The inherent ring strain of the oxetane moiety makes it highly susceptible to acid-catalyzed ring opening, while the starting material, oxetan-3-one, is prone to base-catalyzed enolization and aldol condensation[3][4]. This application note details a highly optimized, self-validating protocol for the scale-up production of 3-cyclopentyloxetan-3-ol via the Grignard addition of cyclopentylmagnesium bromide to oxetan-3-one.

Mechanistic Causality & Process Design

The synthesis relies on the nucleophilic addition of a Grignard reagent to the carbonyl carbon of oxetan-3-one. To guarantee a scalable and self-validating system, the following mechanistic causalities dictate the protocol design:

• Cryogenic Temperature Control (-78 °C): Oxetan-3-one possesses α-protons that are relatively acidic. If the exothermic Grignard addition is not strictly controlled, the basic Grignard reagent will act as a base rather than a nucleophile, leading to enolization and subsequent oligomerization (aldol condensation)[5]. Maintaining the internal reactor temperature below -60 °C ensures the kinetic addition pathway outcompetes the thermodynamic enolization pathway.

• Inverse Addition Strategy: By adding the oxetan-3-one solution dropwise to the cooled Grignard reagent, the nucleophile is maintained in vast stoichiometric excess throughout the reaction. This suppresses ketone-ketone side reactions.

• Buffered Quenching (pH ~7): The resulting magnesium alkoxide intermediate must be protonated to yield the final alcohol. Strong aqueous acids (e.g., HCl, H₂SO₄) will rapidly cleave the strained oxetane ring to yield 1,2-diols or halogenated acyclic byproducts[4]. Utilizing a mildly acidic, highly buffered saturated ammonium chloride (NH₄Cl) solution provides the necessary protons while keeping the pH strictly out of the danger zone (pH < 4).

Caption: Reaction pathways showing desired Grignard addition vs. thermal and acidic side reactions.

Quantitative Process Optimization

Prior to executing the multigram scale-up, reaction parameters were systematically evaluated to establish the design space. The data in Table 1 demonstrates the critical nature of temperature and quench conditions.

Table 1: Optimization of Grignard Addition Parameters (100 mmol scale)

Entry	Internal Temp Limit (°C)	Equivalents (c-PenMgBr)	Quench Reagent	Isolated Yield (%)	GC-MS Purity (%)	Primary Impurity Profile
1	0 to +20	1.1	1M HCl	12%	45%	Ring-opened diols
2	-20	1.2	Sat. NH₄Cl	65%	88%	Aldol oligomers
3	-78	1.2	Sat. NH₄Cl	89%	>98%	Trace unreacted ketone
4	-78 (with LaCl₃)	1.2	Sat. NH₄Cl	92%	>99%	None detected

Note: The addition of Lanthanum(III) chloride (Knochel's Turbo Grignard additive) can further suppress enolization, though strictly controlled cryogenic conditions (Entry 3) are often sufficient for standard scale-up without the added cost of rare-earth metals[3][6].

Experimental Protocol: Scale-Up Synthesis (100 g Scale)

Equipment & Reagent Preparation

• Reactor: 5 L jacketed glass reactor equipped with an overhead mechanical stirrer, internal thermocouple, dropping funnel, and nitrogen inlet.

• Reagents: Oxetan-3-one (100 g, 1.39 mol)[6], Cyclopentylmagnesium bromide (2.0 M in diethyl ether, 833 mL, 1.67 mol), Anhydrous Tetrahydrofuran (THF, 1.5 L), Saturated aqueous NH₄Cl (1 L).

Step-by-Step Methodology

Step 1: System Purging and Reagent Loading

• Purge the 5 L reactor with ultra-high purity N₂ for 30 minutes to ensure a strictly anhydrous environment.

• Charge the reactor with Cyclopentylmagnesium bromide (833 mL, 1.67 mol) and anhydrous THF (1.0 L).

• Initiate mechanical stirring (250 rpm) and cool the jacketed reactor using a dry ice/acetone circulation bath until the internal thermocouple registers -78 °C.

Step 2: Inverse Addition of Oxetan-3-one 4. In a separate rigorously dried flask, dissolve oxetan-3-one (100 g, 1.39 mol) in anhydrous THF (500 mL). 5. Transfer the ketone solution to the dropping funnel. 6. Begin dropwise addition of the oxetan-3-one solution into the Grignard reagent. Crucial Checkpoint: Modulate the addition rate to ensure the internal temperature does not exceed -65 °C. The addition should take approximately 2–3 hours. 7. Once addition is complete, maintain the reaction mixture at -78 °C for an additional 1 hour. Validate reaction completion via in-line GC-MS or rapid TLC (silica, 3:1 Hexanes:EtOAc, KMnO₄ stain).

Step 3: Buffered Quenching and Workup 8. With the reactor still cooled, slowly add saturated aqueous NH₄Cl (100 mL) dropwise to quench the unreacted Grignard reagent. Warning: Highly exothermic. Control gas evolution. 9. Once the initial exotherm subsides, add the remaining NH₄Cl (900 mL) more rapidly, allowing the reactor to warm to room temperature (20 °C). 10. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 500 mL). 11. Wash the combined organic layers with brine (500 mL), dry over anhydrous Na₂SO₄, and filter.

Step 4: Purification 12. Concentrate the filtrate under reduced pressure (water bath < 35 °C to prevent thermal degradation) to yield the crude product as a pale yellow oil. 13. Purify via short-path vacuum distillation or a silica gel plug (eluting with 10% EtOAc in Hexanes) to afford pure 3-cyclopentyloxetan-3-ol as a colorless solid or oil (depending on ambient temperature).

Caption: Workflow for the scale-up synthesis of 3-cyclopentyloxetan-3-ol.

Conclusion

Scaling up the production of 3-cyclopentyloxetan-3-ol requires rigorous control over reaction kinetics and pH. By employing an inverse addition strategy at cryogenic temperatures and utilizing a buffered quench, process chemists can completely bypass the thermodynamic pitfalls of enolization and acid-catalyzed ring cleavage. This protocol delivers preclinical-grade material with >98% purity, ensuring robust downstream integration into active pharmaceutical ingredient (API) synthesis.

References

• "Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks", ChemRxiv. URL: [Link]

• "Synthetic oxetanes in drug discovery: where are we in 2025?", Taylor & Francis. URL: [Link]

• "Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group", ACS Medicinal Chemistry Letters. URL:[Link]

• "Development of an Efficient Manufacturing Process for Reversible Bruton's Tyrosine Kinase Inhibitor GDC-0853", ACS Publications. URL:[Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Purification of 3-Cyclopentyloxetan-3-ol

Welcome to the technical support center for the chromatographic purification of 3-cyclopentyloxetan-3-ol. This guide is designed for researchers, scientists, and drug development professionals who are working with this unique molecule. As a polar tertiary alcohol containing a strained oxetane ring, 3-cyclopentyloxetan-3-ol presents specific challenges that require tailored purification strategies.[1][2] This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you achieve optimal purity and yield.

Understanding the Molecule: Key Purification Challenges

3-Cyclopentyloxetan-3-ol combines a hydrophilic alcohol and ether functionality with a moderately non-polar cyclopentyl group. This amphiphilic nature, coupled with the polar oxetane ring, dictates its chromatographic behavior. The primary challenges you will likely encounter are:

• Strong Silanol Interactions: The tertiary alcohol is a hydrogen bond donor and can interact strongly with acidic silanol groups on standard silica gel stationary phases. This often leads to significant peak tailing in normal-phase chromatography.[3][4]

• High Polarity: The compound's overall polarity can result in poor or no retention on traditional reversed-phase (e.g., C18) columns, causing it to elute in or near the solvent front.[5]

• Sample Solubility: It may have limited solubility in non-polar solvents (like hexane) commonly used in normal-phase chromatography, complicating sample loading.[6]

This guide will address these challenges head-on, providing you with the expert insights needed to develop robust and efficient purification methods.

Section 1: Method Selection and Strategy

Choosing the right chromatographic mode is the first and most critical step. The optimal choice depends on the scale of your purification, the nature of the impurities, and the available instrumentation.

Caption: A decision tree for selecting the optimal chromatographic method.

Comparison of Chromatographic Modes

Mode	Stationary Phase	Mobile Phase	Pros for 3-Cyclopentyloxetan-3-ol	Cons for 3-Cyclopentyloxetan-3-ol
Normal-Phase (NPC)	Silica, Alumina	Non-polar (e.g., Hexane/EtOAc)	High loading capacity, cost-effective for scale-up.[7]	Prone to severe peak tailing without additives, potential sample solubility issues.[3][6]
Reversed-Phase (RPC)	C18, C8	Polar (e.g., Water/Acetonitrile)	Good for removing non-polar impurities, highly reproducible.	Very low retention is expected, requiring specialized polar-compatible columns.
HILIC	Amide, Diol, bare Silica	High organic (>80% ACN) with aqueous buffer	Excellent retention and peak shape for polar analytes.[5][8]	Requires careful equilibration, can be less robust than RPC.
Mixed-Mode (MMC)	Combined RP and IEX/HILIC	Similar to RPC/HILIC	Offers unique selectivity and can retain compounds that are unretained in RPC.[9][10][11]	Method development can be more complex due to multiple interaction modes.[5]
SFC	Various (often chiral)	Supercritical CO₂ with polar co-solvent (e.g., Methanol)	Very fast, reduced solvent waste, excellent for chiral separations.[12][13]	Requires specialized high-pressure equipment. May not be suitable for highly polar impurities.[13]

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the purification of 3-cyclopentyloxetan-3-ol in a direct question-and-answer format.

Q: I'm seeing severe peak tailing in my normal-phase flash chromatography. Why is this happening and how can I fix it?

A: This is the most common problem for this type of molecule.

• The Cause (Expertise & Experience): Peak tailing occurs because the hydroxyl group (-OH) on your molecule forms strong, non-uniform hydrogen bonds with the acidic silanol groups (Si-OH) on the surface of the silica gel.[4] Some interactions are stronger than others, causing a portion of the molecules to lag behind the main band, resulting in a tailed peak. This can lead to poor resolution and cross-contamination of fractions.[3]

• The Solutions (Step-by-Step):

  • Introduce a Basic Modifier: This is the most effective solution. A small amount of a basic additive will compete with your compound for the active silanol sites, effectively masking them and allowing your compound to elute in a sharp, symmetrical band.

    • Protocol: Add 0.1% to 1% triethylamine (TEA) to your mobile phase (e.g., to the ethyl acetate portion of a hexane/EtOAc system).[14] Alternatively, for very stubborn cases, you can use a mobile phase containing methanol with a trace of ammonium hydroxide (e.g., 5% of a 10% ammonia in methanol solution mixed into dichloromethane).[15]

    • Causality: The lone pair of electrons on the nitrogen of TEA or ammonia interacts strongly with the acidic silanols, preventing your alcohol from binding to them.

  • Change the Stationary Phase: If additives are not desired, consider an alternative stationary phase.

    • Neutral Alumina: Alumina is generally less acidic than silica and can provide better peak shape for basic or neutral polar compounds.[15]

    • Bonded Phases: Diol- or amine-bonded silica phases are more polar than standard silica but have fewer free silanol groups, which can reduce tailing.[15]

  • Optimize the Mobile Phase:

    • Increase Polarity: A more polar mobile phase (e.g., using more ethyl acetate or adding methanol) can help to disrupt the strong analyte-stationary phase interactions, though this will also reduce retention.

    • Change Solvent Selectivity: Solvents like dichloromethane (DCM) or methyl tert-butyl ether (MTBE) can offer different selectivity compared to ethyl acetate and may improve peak shape and resolution.[16]

Q: My compound elutes immediately from my C18 reversed-phase column. How can I get it to retain?

A: This is expected behavior for a polar molecule like 3-cyclopentyloxetan-3-ol.

• The Cause (Expertise & Experience): Reversed-phase chromatography separates compounds based on hydrophobicity. The stationary phase (C18) is very non-polar, while your molecule is quite polar. It has a much higher affinity for the polar mobile phase (water/acetonitrile) and therefore spends very little time interacting with the stationary phase, leading to early elution.

• The Solutions (Step-by-Step):

  • Use a Polar-Compatible RP Column: Standard C18 columns can suffer from "hydrophobic collapse" in highly aqueous mobile phases, leading to loss of retention.[5] Use a column specifically designed for polar analytes (often labeled "AQ" or with a polar end-capping/embedding). These columns allow you to run 100% aqueous mobile phases, maximizing retention for polar compounds.

  • Switch to HILIC: This is the ideal solution for retaining highly polar, neutral compounds.

    • Mechanism: In HILIC, the stationary phase is polar (e.g., bare silica, amide, diol), and the mobile phase is highly organic (e.g., >80% acetonitrile) with a small amount of water. A water layer forms on the stationary phase, and your polar analyte partitions into this layer, leading to retention. Water is the "strong" eluting solvent.[5][8]

    • Benefit: This technique provides excellent peak shapes and is highly compatible with mass spectrometry due to the high organic content of the mobile phase.

  • Consider Mixed-Mode Chromatography (MMC): An advanced but powerful option. MMC columns possess both hydrophobic and ion-exchange or HILIC characteristics.[11] This dual mechanism provides an orthogonal selectivity that can be tuned by adjusting mobile phase pH and ionic strength, offering a high degree of flexibility for method development.[9][10]

Q: I have poor resolution between my product and a similarly polar impurity. What should I do?

A: Improving resolution requires manipulating the "selectivity" of your chromatographic system.

• The Cause (Expertise & Experience): Poor resolution means the affinities of your product and the impurity for the stationary phase are too similar under the current conditions. To separate them, you need to change a parameter that affects them differently.

• The Solutions (Step-by-Step):

  • Optimize the Mobile Phase Gradient (Isocratic to Gradient): If you are running an isocratic (single solvent ratio) method, switch to a gradient. Start with a lower polarity mobile phase and gradually increase the polarity over time. A shallower gradient will increase the separation between closely eluting peaks.[16]

  • Change the Mobile Phase Solvents: This is often the easiest way to alter selectivity.

    • In NPC: If you are using Hexane/Ethyl Acetate, try replacing Ethyl Acetate with Dichloromethane/Methanol or MTBE. These solvents have different hydrogen bonding capabilities and dipole moments, which will alter their interactions with your analytes and the stationary phase, potentially pulling the peaks apart.[16]

  • Change the Stationary Phase: If mobile phase optimization fails, a different stationary phase is the next logical step. The interaction mechanisms will be different, which is the most powerful way to change selectivity.

    • In NPC: Switch from silica to alumina, or a bonded phase like cyano (CN) or diol.

    • In HPLC: Switch from a C18 column to a Phenyl-Hexyl or a polar-embedded phase.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a normal-phase flash purification method for a multi-gram scale-up of 3-cyclopentyloxetan-3-ol?

A: The process should always begin with Thin-Layer Chromatography (TLC) to quickly and inexpensively find a suitable solvent system.[7][15]

• TLC Screening: Screen solvent systems like Hexane/Ethyl Acetate (EtOAc) and Dichloromethane (DCM)/Methanol (MeOH).

• Target Rf: Aim for an Rf value for your target compound between 0.2 and 0.35. This provides a good balance between retention (for good separation) and a reasonable elution time.[15]

• Solvent Adjustment:

  • If Rf is too low (compound doesn't move), increase the polarity (add more EtOAc or MeOH).

  • If Rf is too high (compound runs with the solvent front), decrease the polarity (add more Hexane or DCM).

• Scaling to Flash: Once you have a good TLC separation, you can translate it to your flash column. The solvent system that gave you an Rf of ~0.25 on TLC is a good starting point for your flash method.

• Sample Loading: Due to potential solubility issues in low-polarity solvents, dry loading is highly recommended for this compound.[6][15] Dissolve your crude material in a strong, volatile solvent (like DCM or MeOH), add a small amount of silica gel (or Celite), and evaporate the solvent to get a free-flowing powder. This powder can then be loaded directly onto the column. This technique prevents band broadening and improves resolution compared to liquid loading a poorly soluble sample.[16]

Q2: My molecule is chiral. What are the primary considerations for enantioselective separation?

A: Chiral separation requires a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with your enantiomers, allowing them to be separated.

• Recommended Techniques: Supercritical Fluid Chromatography (SFC) and Normal-Phase HPLC are the most successful techniques for chiral separations of small molecules.[12][17] SFC is often preferred due to its high speed and lower solvent consumption.[13]

• Column Selection: Polysaccharide-based CSPs (e.g., coated or immobilized amylose and cellulose derivatives) are the most versatile and should be your first choice for screening.[18]

• Mobile Phase:

  • For NP-HPLC: Use mixtures of an alkane (hexane or heptane) and an alcohol (isopropanol or ethanol).

  • For SFC: Use supercritical CO₂ with an alcohol co-solvent (typically methanol or ethanol).

• Additives: Sometimes, a basic (diethylamine, DEA) or acidic (trifluoroacetic acid, TFA) additive is required to improve peak shape, but it's best to start without them. For your molecule, an additive is likely unnecessary unless impurities are causing issues.[17]

Q3: Can I use this compound with mass spectrometry (MS)? Are there any special considerations?

A: Yes, it is compatible with MS. Electrospray ionization (ESI) would be the most common ionization technique.

• Mobile Phase Buffers: To ensure good ionization and reproducibility, use volatile mobile phase additives. For reversed-phase or HILIC, 0.1% formic acid or 5-10 mM ammonium formate are excellent choices.[19] They are volatile and aid in the ionization process. Avoid non-volatile buffers like phosphate.

• Technique Choice: HILIC and SFC are particularly well-suited for LC-MS analysis because their highly organic mobile phases promote efficient desolvation and ionization in the ESI source, often leading to enhanced sensitivity.[5][8]

Section 4: Key Experimental Protocols

Protocol 1: Step-by-Step Normal-Phase Flash Chromatography Method Development

This protocol outlines the workflow for purifying a crude sample of 3-cyclopentyloxetan-3-ol on a flash chromatography system.

• Sample Preparation (Dry Loading): a. Dissolve ~1.0 g of crude material in a minimal amount of a suitable solvent (e.g., 5-10 mL of Dichloromethane). b. Add ~2-3 g of silica gel to the solution. c. Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[20]

• TLC Analysis for Solvent Selection: a. Prepare several small beakers with different ratios of Hexane:Ethyl Acetate (e.g., 9:1, 8:2, 7:3, 1:1). Add 0.5% Triethylamine to the ethyl acetate to mitigate tailing. b. Spot your crude material on a TLC plate and develop it in each solvent system. c. Identify the system that provides an Rf of 0.2-0.35 for the product spot and gives the best separation from impurities.[15] Let's assume 7:3 Hexane:EtOAc is optimal.

• Column Packing and Equilibration: a. Select a flash column size appropriate for your sample amount (e.g., a 40 g silica column for a 1 g sample). b. Equilibrate the column with 3-5 column volumes of the initial, low-polarity mobile phase (e.g., 95:5 Hexane:EtOAc + 0.5% TEA).

• Sample Loading and Elution: a. Carefully add your dry-loaded sample to the top of the equilibrated column bed. b. Begin the elution. A common strategy is a gradient elution:

  • Hold at the initial condition (95:5) for 2 column volumes.
  • Run a linear gradient from 5% EtOAc to 50% EtOAc over 10-12 column volumes. This shallow gradient will effectively separate closely eluting compounds.[14]
  • Hold at a high-polarity wash step (e.g., 100% EtOAc) for 2-3 column volumes to elute any strongly retained impurities. c. Collect fractions throughout the run.

• Fraction Analysis: a. Analyze the collected fractions by TLC to identify those containing the pure product. b. Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-cyclopentyloxetan-3-ol.

Caption: Workflow for Flash Chromatography Purification.

References

• Phenomenex. (2025).
• Kim D. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity.
• Thermo Fisher Scientific. Mixed-Mode HPLC Columns.
• SIELC Technologies.
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• Welch Materials. (2024).
• Waters Corporation. (2025).
• Wang, Y. et al. (2015). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Molecules.
• Lesellier, E. (2012). How Good is SFC for Polar Analytes?.
• Theseus. (2019).
• Teledyne ISCO.
• Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America.
• Agilent Technologies. HPLC Troubleshooting Guide.
• Sorbent Technologies. (2025).
• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems.
• Blackwell, J. A. (1997).
• PatSnap. (2025). How to Use Flash Column Chromatography for Rapid Purification.
• van Deijck, K. et al. (2018). Orthogonal Separation Techniques to Analyze (Very) Polar Molecules in Water Samples.
• University of Rochester.
• Sigma-Aldrich. Impact of Mobile Phase Additives on LC-MS Sensitivity.
• Zhang, K., & Liu, X. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis.
• BenchChem. (2025).
• JoVE. (2024).
• van Zelst, F. H. M. et al. (2019). Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). RSC Publishing.
• Krische, M. J. et al. (2015).
• Bull, J. A. et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
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overcoming steric hindrance in 3-cyclopentyloxetan-3-ol coupling reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-cyclopentyloxetan-3-ol in coupling reactions. This guide is designed to provide expert insights and practical troubleshooting advice to help you overcome the unique challenges posed by this sterically hindered substrate. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and achieve your synthetic targets.

Introduction: The Challenge of Steric Hindrance

3-Cyclopentyloxetan-3-ol is a valuable building block in medicinal chemistry, offering a desirable three-dimensional scaffold. However, the bulky cyclopentyl group adjacent to the reactive hydroxyl group presents a significant steric barrier in cross-coupling reactions. This steric hindrance can impede the approach of the catalyst and coupling partners, leading to common issues such as low to no product formation, slow reaction rates, and undesired side reactions. This guide provides a systematic approach to troubleshooting these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered when working with 3-cyclopentyloxetan-3-ol and other sterically hindered substrates.

Q1: Why is my coupling reaction with 3-cyclopentyloxetan-3-ol failing or giving very low yields?

Low yields are often a direct consequence of steric hindrance, which can inhibit key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[1] The bulky cyclopentyl group can prevent the effective coordination of the reactants to the metal center. Additionally, the oxetane ring itself can sometimes participate in side reactions or be opened under harsh conditions.[2][3]

Q2: What are the most critical parameters to consider when optimizing these reactions?

For sterically hindered couplings, the choice of ligand , catalyst precursor , base , and solvent are paramount. The interplay between these components determines the success of the reaction. Bulky, electron-rich ligands are often necessary to promote the formation of the active catalytic species and facilitate the coupling of sterically demanding substrates.[1][4]

Q3: Should I be concerned about the stability of the oxetane ring during the coupling reaction?

Yes, while oxetanes are generally more stable than epoxides, the strained four-membered ring can be susceptible to ring-opening under certain conditions, particularly with harsh Lewis or Brønsted acids, or at elevated temperatures.[3][5][6] Careful selection of reaction conditions is crucial to maintain the integrity of the oxetane ring.

Q4: Are there alternatives to palladium catalysis for coupling with 3-cyclopentyloxetan-3-ol?

Nickel-based catalytic systems have emerged as a powerful alternative for cross-electrophile coupling reactions and can be effective for sterically hindered substrates.[2][7] Copper-catalyzed reactions, such as Ullmann-type couplings, have also seen a resurgence with the development of new ligands and may be a viable option.[1]

Troubleshooting Guide: A Systematic Approach

When faced with a challenging coupling reaction involving 3-cyclopentyloxetan-3-ol, a systematic approach to troubleshooting is essential. This guide will walk you through a logical workflow to diagnose and solve common problems.

Workflow for Troubleshooting Sluggish or Failed Reactions

Caption: A systematic workflow for troubleshooting coupling reactions.

Detailed Troubleshooting Steps

1. Verify Reagent Quality and Purity

• Rationale: Impurities in starting materials, solvents, or reagents can poison the catalyst or lead to side reactions.

• Action:

  • Ensure 3-cyclopentyloxetan-3-ol is pure and dry.

  • Use freshly opened or properly stored solvents and bases.

  • For Suzuki reactions, verify the quality of the boronic acid or ester, as they can degrade over time.[8]

2. Ensure a Properly Inert Atmosphere

• Rationale: Many palladium and nickel catalysts, as well as phosphine ligands, are sensitive to oxygen.[8] Catalyst deactivation by oxygen is a common cause of reaction failure.

• Action:

  • Thoroughly degas the solvent and reaction mixture by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles.[8]

  • Maintain a positive pressure of inert gas throughout the reaction.

3. Strategic Ligand Selection

• Rationale: The ligand is arguably the most critical component for overcoming steric hindrance. Bulky, electron-rich ligands can promote the formation of a monoligated, coordinatively unsaturated metal center, which is more reactive towards sterically demanding substrates.[1][4][9]

• Recommended Ligand Classes for Sterically Hindered Couplings:

  • Buchwald-type biaryl phosphines: These are often the first choice for challenging couplings. Examples include SPhos, XPhos, and RuPhos.[10]

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are known for their strong σ-donating ability and steric bulk, which can stabilize the catalyst and promote high activity.[11][12]

• Troubleshooting Table: Ligand Selection

Ligand Class	Examples	Key Characteristics	When to Use
Buchwald Ligands	SPhos, XPhos, RuPhos	Bulky, electron-rich monophosphines.	First-line choice for Suzuki and Buchwald-Hartwig reactions with hindered substrates.[4][10]
NHC Ligands	IPr, PEPPSI-IPr	Strong σ-donors, sterically demanding.	Effective for a range of cross-couplings, including those with aryl chlorides.[11][12]
Bidentate Phosphines	Xantphos, dppf	Can prevent palladium black precipitation.	May be useful in some cases, but can sometimes hinder reactivity with bulky substrates.

4. Base and Solvent Screening

• Rationale: The choice of base and solvent can significantly impact reaction rate and yield. The base is crucial for activating the coupling partner (e.g., deprotonating an amine in Buchwald-Hartwig or activating a boronic acid in Suzuki).[8][13] The solvent must be compatible with the reagents and facilitate the dissolution of all components.

• Troubleshooting Table: Base and Solvent Combinations

Coupling Reaction	Recommended Bases	Recommended Solvents	Notes
Suzuki-Miyaura	K₃PO₄, Cs₂CO₃, K₂CO₃	Toluene, Dioxane, THF (often with water)	The choice of base can influence the rate of transmetalation.[8] Vigorous stirring is important in biphasic systems.
Buchwald-Hartwig	NaOt-Bu, KOt-Bu, LiHMDS	Toluene, Dioxane	Strong, non-nucleophilic bases are typically required.[9][14]
Sonogashira	Et₃N, i-Pr₂NEt (DIPEA)	THF, DMF	The amine often serves as both the base and a solvent.[15][16]

5. Optimizing Reaction Temperature

• Rationale: While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition and side reactions, including oxetane ring-opening.[3][8]

• Action:

  • Start with milder conditions (e.g., 60-80 °C) and gradually increase the temperature if the reaction is sluggish.

  • Monitor for the formation of byproducts at higher temperatures.

6. Considering Alternative Catalyst Systems

• Rationale: If extensive optimization with a palladium-based system fails, a different metal catalyst may offer a solution.

• Action:

  • Nickel Catalysis: Explore nickel catalysts, particularly for cross-electrophile couplings, which can be highly effective for C(sp³)-C(sp²) bond formation.[2][7]

  • Copper Catalysis: For C-N or C-O bond formation, modern Ullmann-type conditions with appropriate ligands can be a viable alternative.[1]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling with 3-Cyclopentyloxetan-3-yl Derivative

This protocol assumes the synthesis of a biaryl compound where a derivative of 3-cyclopentyloxetan-3-ol (e.g., a bromoaryl ether) is coupled with an arylboronic acid.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the 3-cyclopentyloxetanyl-aryl halide (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).[17]

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.[17]

• Solvent Addition: Add the degassed solvent (e.g., toluene/water 10:1) via syringe.

• Catalyst Addition: In a separate vial, pre-mix the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%) in a small amount of the reaction solvent. Add this catalyst solution to the reaction mixture under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Decision Tree for Catalyst and Ligand Selection

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Reference Data & Comparative Studies

The Oxetane Advantage: A Comparative Pharmacokinetic Guide to 3-Cyclopentyloxetan-3-ol and Cyclobutanol for Drug Discovery Professionals

Introduction: The Quest for Superior Pharmacokinetics in Drug Design

In the landscape of modern drug discovery, the optimization of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critical determinant of its clinical success.[1][2][3] Medicinal chemists are in a constant search for structural motifs that can confer improved pharmacokinetic (PK) profiles, enhancing metabolic stability and bioavailability while minimizing off-target effects. Small, saturated rings are frequently employed to navigate the complexities of chemical space, offering unique three-dimensional structures.[4][5] This guide provides an in-depth comparison of two such motifs: the increasingly popular oxetane ring, exemplified by the hypothetical 3-cyclopentyloxetan-3-ol, and the classic cyclobutanol.

While direct comparative data for 3-cyclopentyloxetan-3-ol is not available in published literature, this guide will draw upon extensive experimental evidence for structurally related oxetane-containing compounds to project its likely pharmacokinetic profile against that of cyclobutanol. The strategic incorporation of an oxetane moiety is a well-established method for enhancing metabolic stability and other desirable drug-like properties.[6][7][8] Over a dozen oxetane-containing drugs have progressed to various stages of clinical trials, underscoring the significance of this functional group.[9] This guide will delve into the mechanistic underpinnings of these differences, supported by detailed experimental protocols for researchers to validate these principles in their own discovery programs.

At a Glance: Predicted Pharmacokinetic Comparison

The introduction of an oxetane ring in place of a simple carbocycle like cyclobutane can be expected to have a profound impact on a molecule's pharmacokinetic properties. The ethereal oxygen of the oxetane introduces polarity and a hydrogen bond acceptor, while the strained four-membered ring is surprisingly resistant to metabolic degradation compared to its carbocyclic analog.[8][10]

Pharmacokinetic Parameter	3-Cyclopentyloxetan-3-ol (Predicted)	Cyclobutanol	Rationale for Difference
Metabolic Stability (t½ in HLM)	Longer	Shorter	The oxetane ring is generally more resistant to CYP450-mediated oxidation than the cyclobutane ring.[6][10]
Intrinsic Clearance (CLint)	Lower	Higher	Lower metabolic lability of the oxetane leads to reduced intrinsic clearance in hepatic systems.[8]
Aqueous Solubility	Higher	Lower	The ethereal oxygen in the oxetane ring acts as a hydrogen bond acceptor, increasing polarity and solubility.[8][10]
Lipophilicity (LogD)	Lower	Higher	The introduction of the polar oxygen atom in the oxetane ring reduces the overall lipophilicity of the molecule.[7][11]
Plasma Protein Binding (%PPB)	Lower	Higher	Generally, less lipophilic compounds exhibit lower plasma protein binding.
Oral Bioavailability (%F)	Higher	Lower	Improved metabolic stability and solubility are expected to contribute to enhanced oral bioavailability.

Deep Dive: Understanding the Metabolic Fates

The primary metabolic liability of small cycloalkanols like cyclobutanol is oxidation by cytochrome P450 (CYP) enzymes, leading to ring-opening or hydroxylation, followed by conjugation and rapid excretion. In contrast, the oxetane ring is significantly more robust. While it can undergo metabolism, primarily through ring-opening by microsomal epoxide hydrolase (mEH), this pathway is often slower than the CYP-mediated clearance of carbocycles.[12] This resistance to CYP-mediated metabolism is a key reason for the oxetane's frequent use as a bioisostere for more labile groups like gem-dimethyl or carbonyl functionalities.[6][10]

Predicted metabolic pathways of 3-cyclopentyloxetan-3-ol vs. cyclobutanol.

Experimental Protocols for Pharmacokinetic Profiling

To empirically determine the pharmacokinetic profiles of novel chemical entities, a standardized set of in vitro and in vivo assays are employed. What follows are detailed, self-validating protocols that are staples in the drug discovery industry.

In Vitro Metabolic Stability Assessment in Human Liver Microsomes (HLM)

This assay provides a measure of a compound's intrinsic clearance (CLint) by the most abundant drug-metabolizing enzymes, the cytochrome P450s.

Rationale: Liver microsomes are a subcellular fraction rich in CYP enzymes and are a cost-effective, high-throughput method for initial metabolic stability screening.[6]

Protocol Steps:

• Preparation of Reagents:

  • Prepare a 1 M potassium phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of the test compound (e.g., 3-cyclopentyloxetan-3-ol or cyclobutanol) in DMSO.

  • Prepare a 10 mg/mL stock of pooled human liver microsomes.

  • Prepare a 20 mM NADPH solution (cofactor).

• Incubation:

  • In a 96-well plate, add potassium phosphate buffer, HLM (final concentration 0.5 mg/mL), and test compound (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding NADPH.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), quench the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural log of the percentage of remaining parent compound versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL protein in incubation).

Workflow for in vitro microsomal stability assay.

Plasma Protein Binding (PPB) Assay via Rapid Equilibrium Dialysis (RED)

This assay determines the fraction of a drug that is bound to plasma proteins, which is a key determinant of its distribution and availability to interact with its target.[13][14]

Rationale: Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion. Equilibrium dialysis is the gold standard for measuring PPB.[13][15]

Protocol Steps:

• Device Preparation:

  • Use a Rapid Equilibrium Dialysis (RED) device, which consists of inserts with two chambers separated by a semi-permeable membrane (8K MWCO).[16]

• Sample Addition:

  • Add plasma (human, rat, etc.) spiked with the test compound (e.g., 2 µM) to one chamber.[13]

  • Add phosphate-buffered saline (PBS, pH 7.4) to the other chamber.[17]

• Equilibration:

  • Seal the plate and incubate at 37°C with shaking for 4-6 hours to allow the unbound compound to reach equilibrium across the membrane.[17]

• Sample Analysis:

  • At the end of the incubation, take equal aliquots from both the plasma and buffer chambers.

  • Matrix-match the samples (add blank plasma to the buffer sample and PBS to the plasma sample).

  • Analyze the concentrations in both chambers by LC-MS/MS.

• Data Analysis:

  • Calculate the fraction unbound (fu) = (Concentration in buffer chamber) / (Concentration in plasma chamber).

  • Calculate the percentage bound = (1 - fu) * 100.

In Vivo Pharmacokinetic Study in Rodents

This study provides a comprehensive in-life assessment of a drug's ADME properties, including its rate of absorption, distribution, and elimination.[18][19][20]

Rationale: In vivo studies are essential to understand how a compound behaves in a complete biological system and to predict its pharmacokinetic properties in humans.[18][20]

Protocol Steps:

• Animal Dosing:

  • Use adult male Sprague-Dawley rats (n=3-5 per group).[21]

  • For intravenous (IV) administration, deliver a bolus dose (e.g., 1-2 mg/kg) via a cannulated jugular vein to determine clearance and volume of distribution.[18][21]

  • For oral (PO) administration, deliver the dose (e.g., 5-10 mg/kg) via oral gavage to assess absorption and oral bioavailability.[21]

• Blood Sampling:

  • Collect serial blood samples (approx. 100-200 µL) from a cannulated femoral artery or via sparse sampling at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours).[21]

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation and Analysis:

  • Centrifuge the blood samples to separate the plasma.

  • Store plasma samples at -80°C until analysis.

  • Quantify the drug concentration in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Plot plasma concentration versus time.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters:

    • Cmax: Maximum observed plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve.

    • CL: Clearance.

    • Vd: Volume of distribution.

    • t½: Terminal half-life.

    • F%: Oral bioavailability = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Conclusion and Future Directions

The strategic incorporation of an oxetane ring, as in the case of 3-cyclopentyloxetan-3-ol, represents a powerful tool in modern medicinal chemistry to overcome pharmacokinetic challenges.[11][22] Compared to a simple cycloalkanol like cyclobutanol, the oxetane moiety is predicted to confer superior metabolic stability, lower clearance, and improved physicochemical properties such as solubility.[8][10] These advantages often translate into a more favorable overall pharmacokinetic profile, including higher oral bioavailability.

The experimental protocols detailed in this guide provide a robust framework for researchers to empirically test these principles and make data-driven decisions in their drug discovery programs. By understanding the causal relationships between chemical structure and pharmacokinetic behavior, scientists can more efficiently design and develop safer and more effective medicines. The continued exploration of underexplored motifs like the oxetane will undoubtedly pave the way for the next generation of therapeutics.[11]

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• Berezhkovskiy, L. M. On the maintenance of hepatocyte intracellular pH 7.0 in the in-vitro metabolic stability assay. Journal of Pharmaceutical Sciences. Available from: [Link]

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• IPHASE Biosciences. Plasma Protein Binding Dynamics: Equilibrium dialysis and Ultrafiltration Methods and Application in DDIs. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Responsible Chemical Waste Management

An In-Depth Guide to the Proper Disposal of 3-Cyclopentyloxetan-3-ol

As researchers and developers, our focus is often on the synthesis and application of novel compounds like 3-Cyclopentyloxetan-3-ol. However, responsible management of these chemicals throughout their lifecycle, including their ultimate disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-Cyclopentyloxetan-3-ol, grounded in regulatory standards and an expert understanding of its chemical nature.

Hazard Assessment and Waste Characterization

1.1 Inferred Hazard Profile

Data from structurally similar compounds, such as 3-cyclobutyloxetan-3-ol and 3-cyclopropyloxetan-3-ol, suggest that this compound should be handled as, at minimum, a substance with the following hazards[1][2]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation or drowsiness and dizziness.

Furthermore, related cyclopentane alcohols are classified as flammable liquids[3][4][5]. Therefore, 3-Cyclopentyloxetan-3-ol should be presumed to be a flammable liquid until proven otherwise.

Potential Hazard Classification (GHS)	Description	Primary Concern for Disposal
Flammable Liquid	Substance has a low flash point and can ignite under ambient conditions.	Segregation from ignition sources; use of appropriate fire-resistant waste containers.
Acute Toxicity	May cause adverse health effects from a single exposure.	Minimizing personnel exposure through proper PPE and handling procedures.
Skin/Eye Irritant	Can cause reversible or irreversible damage upon contact.	Requirement for stringent PPE (gloves, goggles, lab coat).
Specific Target Organ Toxicity	Potential to harm specific organs, such as the respiratory system.	Handling in well-ventilated areas (e.g., fume hood) to prevent inhalation.

1.2 Chemical Stability and Reactivity Considerations

The stability of the four-membered oxetane ring is a crucial factor in its handling and disposal. While more stable than a three-membered epoxide ring, it is susceptible to decomposition under specific conditions[6][7].

• Acidic Conditions: The oxetane ring is prone to ring-opening reactions catalyzed by strong protic or Lewis acids[6][7]. Therefore, 3-Cyclopentyloxetan-3-ol waste must NOT be mixed with acidic waste streams.

• Thermal Stress: High temperatures can lead to decomposition[7][8][9]. While its specific decomposition temperature is unknown, it should not be subjected to uncontrolled heating or laboratory-scale incineration.

• Strong Reducing Agents: Certain powerful reducing agents can cleave the oxetane ring[6][10]. Avoid mixing with waste containing reagents like lithium aluminum hydride.

• Basic Conditions: The oxetane ring is generally stable under basic conditions, making hydrolysis with reagents like LiOH or NaOH a safer chemical transformation method if required for synthesis, but not a recommended disposal method for bulk waste[6][7].

Immediate Safety & Handling Precautions

Before handling 3-Cyclopentyloxetan-3-ol for any purpose, including disposal, ensure the following safety measures are in place.

2.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[3].

• Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile, neoprene) inspected prior to use. Dispose of contaminated gloves in accordance with applicable laws[3][4].

• Skin and Body Protection: Wear a flame-retardant lab coat and ensure full-length pants and closed-toe shoes are worn. For larger quantities or spill cleanup, impervious clothing may be necessary[3][4].

• Respiratory Protection: All handling of open containers should occur inside a certified chemical fume hood to avoid inhaling vapors. If a fume hood is not available, a full-face respirator with appropriate cartridges may be required[3].

2.2 Spill Response

In the event of a spill, immediate and correct action is critical.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert colleagues and the laboratory supervisor.

• Control Ignition Sources: Remove all sources of ignition (e.g., turn off hot plates, unplug electrical equipment)[3][4].

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: For small spills, contain the liquid with an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collection: Carefully collect the absorbed material using spark-proof tools and place it into a designated, sealable, and properly labeled hazardous waste container[3].

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Disposal: The spill cleanup materials must be disposed of as hazardous waste, following the procedures outlined in Section 4.

Step-by-Step Disposal Protocol

The disposal of 3-Cyclopentyloxetan-3-ol is governed by regulations from agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) in the United States[11][12][13][14]. The following protocol aligns with the Resource Conservation and Recovery Act (RCRA) "cradle-to-grave" hazardous waste management program[11][15].

3.1 Step 1: Waste Classification

The first step is to officially classify the waste. Based on the inferred hazard profile, 3-Cyclopentyloxetan-3-ol waste must be managed as hazardous waste . It likely meets the criteria for:

• Ignitable Waste (EPA Waste Code D001): Due to its likely low flash point.

• Toxic Waste: Due to its potential acute toxicity and organ effects.

Your institution's Environmental Health & Safety (EH&S) office can provide specific guidance on assigning the correct EPA waste codes.

3.2 Step 2: Container Selection and Labeling

• Container: Use a chemically compatible, leak-proof container with a secure screw-top cap. The container must be in good condition, free from damage or deterioration[14]. Borosilicate glass or a compatible plastic container is recommended.

• Labeling: The container must be labeled immediately upon the first addition of waste. The EPA requires that each label clearly displays[16]:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "Waste 3-Cyclopentyloxetan-3-ol"

  • A clear indication of the hazards (e.g., "Flammable," "Toxic," "Irritant") or corresponding GHS pictograms.

  • The accumulation start date (only once the container is moved to a Central Accumulation Area).

3.3 Step 3: Accumulation and Storage

Waste must be accumulated at or near the point of generation in what is known as a Satellite Accumulation Area (SAA) [16].

• Location: The SAA must be under the control of the operator of the process generating the waste (e.g., in the fume hood where the reaction was performed).

• Quantity Limits: Regulations limit the amount of waste that can be stored in an SAA.

• Segregation: Store the waste container in a secondary containment bin to prevent spills. Crucially, do not store with incompatible materials, especially acids [17].

• Container Closure: The waste container must be kept tightly closed at all times except when adding waste[16].

3.4 Step 4: Final Disposal

Once the container is full, or if work on the project generating the waste is complete, it must be prepared for final disposal.

• Contact EH&S: Notify your institution's Environmental Health & Safety (EH&S) or equivalent department. They will manage the process of moving the waste from the SAA to a Central Accumulation Area (CAA) [16].

• Transportation: Waste will be collected by trained personnel and transported to the CAA, where it can be stored for a limited time (e.g., 90 or 180 days, depending on the facility's generator status) before being shipped off-site[16].

• Manifest and Off-Site Disposal: The waste will be collected by a licensed hazardous waste disposal company. A hazardous waste manifest will track the chemical from your facility to its final destination[16][18]. Final disposal will likely be through high-temperature incineration in a specialized, permitted facility equipped with scrubbers and afterburners to handle hazardous materials[4].

Prohibited Disposal Methods

To ensure safety and regulatory compliance, the following disposal methods are strictly prohibited :

• Drain Disposal: NEVER dispose of 3-Cyclopentyloxetan-3-ol down the sink or drain. This can contaminate waterways and damage plumbing infrastructure[3][11].

• Trash Disposal: Do not place the chemical or its empty containers in the regular trash[11][14]. Even "empty" containers must be managed as hazardous waste unless properly decontaminated[15].

• Evaporation: Do not intentionally allow the chemical to evaporate in a fume hood as a means of disposal.

• Uncontrolled Incineration: Do not attempt to burn the chemical in the laboratory. Thermal decomposition can produce hazardous byproducts, and its flammability poses a significant fire risk[9].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Cyclopentyloxetan-3-ol.

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